Cas no 216979-25-8 (Allyl-3,5-dichloro-6-methylpyrazinone)

• Product Name: Allyl-3,5-dichloro-6-methylpyrazinone
• CAS No: 216979-25-8
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 2103850
• Update Time: 2023-08-03

Allyl-3,5-dichloro-6-methylpyrazinone Chemical and Physical Properties

Names and Identifiers

• 1-allyl-3,5-dichloro-6-methylpyrazin-2(1H)-one
• allyl-3,5-dichloro-6-methylpyrazinone
• VQGUQAGNLWBFLO-UHFFFAOYSA-N
• 1-Allyl-3,5-dichloro-6-methylpyrazinone
• Allyl-3,5-dichloro-6-methylpyrazinone

• Inchi： 1S/C8H8Cl2N2O/c1-3-4-12-5(2)6(9)11-7(10)8(12)13/h3H,1,4H2,2H3
• InChI Key： VQGUQAGNLWBFLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N(C(C(=N1)Cl)=O)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 32.7